Cas no 181817-14-1 ((2S,3R)-2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-3-acetoxybutanoic acid)

• Product Name: (2S,3R)-2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-3-acetoxybutanoic acid
• CAS No: 181817-14-1
• MF: C₂₁H₂₁NO₆
• MW: 383.39454627037
• MDL: MFCD01861336
• CID: 1034759
• PubChem ID: 16753363
• Update Time: 2025-05-21

(2S,3R)-2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-3-acetoxybutanoic acid Chemical and Physical Properties

Names and Identifiers

• (2S,3R)-2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-3-acetoxybutanoic acid
• (2S,3R)-3-acetyloxy-2-(9H-fluoren-9-ylmethoxycarbonylamino)butanoic acid
• Fmoc-Thr(Ac)-OH
• (9H-Fluoren-9-yl)MethOxy]Carbonyl Thr(Ac)-OH
• O-Acetyl-N-[(9H-fluoren-9-ylmethoxy)carbonyl]-L-threonine
• AKOS016014482
• O-Acetyl-N-{[(9H-fluoren-9-yl)methoxy]carbonyl}-L-threonine
• MFCD01861336
• (2S,3R)-2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-3-acetoxybutanoicacid
• L-Threonine, O-acetyl-N-[(9H-fluoren-9-ylmethoxy)carbonyl]-
• 181817-14-1
• (2S,3R)-3-(ACETYLOXY)-2-{[(9H-FLUOREN-9-YLMETHOXY)CARBONYL]AMINO}BUTANOIC ACID
• DB-234863
• AS-70926
• (2S,3R)-3-(ACETYLOXY)-2-({[(9H-FLUOREN-9-YL)METHOXY]CARBONYL}AMINO)BUTANOIC ACID
• DTXSID80587844
• Fmoc-O-acetyl-L-threonine
• N-(((9H-Fluoren-9-yl)methoxy)carbonyl)-O-acetyl-L-threonine

• MDL： MFCD01861336
• Inchi： 1S/C21H21NO6/c1-12(28-13(2)23)19(20(24)25)22-21(26)27-11-18-16-9-5-3-7-14(16)15-8-4-6-10-17(15)18/h3-10,12,18-19H,11H2,1-2H3,(H,22,26)(H,24,25)/t12-,19+/m1/s1
• InChI Key： ZITLPPLNBYOLDJ-BLVKFPJESA-N
• SMILES： O(C(N[C@H](C(=O)O)[C@@H](C)OC(C)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 383.13688739g/mol
• Monoisotopic Mass: 383.13688739g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 9
• Complexity: 571
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 102Ų

Experimental Properties

• Density: 1.294±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Almost insoluble (0.015 g/l) (25 º C),

Additional information on (2S,3R)-2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-3-acetoxybutanoic acid

Introduction to (2S,3R)-2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-3-acetoxybutanoic Acid (CAS No. 181817-14-1)

Compound CAS No. 181817-14-1 is a highly specialized organic molecule with a complex structural framework, featuring a chiral center at the (2S,3R) configuration. This compound, formally known as (2S,3R)-2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-3-acetoxybutanoic acid, has garnered significant attention in the field of pharmaceutical research due to its unique chemical properties and potential biological activities. The presence of multiple functional groups, including an amino group protected as a carbamate and an acetoxy group, makes this molecule a versatile intermediate in the synthesis of more complex pharmacological agents.

The structural motif of this compound incorporates a fluorenyl methoxy carbamate moiety, which is a common feature in many bioactive molecules designed to enhance solubility and metabolic stability. The fluorene ring system, known for its rigidity and electronic properties, often serves as a scaffold in drug design, providing both hydrophobicity and electronic tunability. The combination of these features suggests that this compound may exhibit interesting interactions with biological targets, making it a promising candidate for further investigation.

In recent years, there has been a growing interest in the development of chiral drugs due to their improved efficacy and reduced side effects compared to their racemic counterparts. The stereochemistry of the compound at the (2S,3R) configuration is critical for its biological activity, and any modifications to this configuration could significantly alter its pharmacological profile. This underscores the importance of precise synthetic methodologies in the production of such molecules.

The acetoxy group at the third carbon position adds another layer of complexity to the molecule's reactivity and potential applications. Acetoxy-substituted carboxylic acids are frequently used in medicinal chemistry as they can participate in various chemical transformations, including esterification and amidation reactions. These reactions are crucial for the synthesis of more complex derivatives that may exhibit enhanced biological activity or improved pharmacokinetic properties.

Recent advancements in synthetic chemistry have enabled the efficient preparation of complex chiral molecules like this one. Techniques such as asymmetric hydrogenation and enzymatic resolutions have become increasingly popular for achieving high enantiomeric purity. These methods are particularly valuable in the pharmaceutical industry where even small impurities can significantly impact the efficacy and safety of a drug candidate.

The potential applications of this compound extend beyond its use as an intermediate in drug synthesis. Its unique structural features make it a valuable tool for studying enzyme mechanisms and developing new therapeutic strategies. For instance, the fluorenyl moiety can be used as a probe to investigate protein-ligand interactions, while the chiral center provides a handle for designing molecules with specific stereochemical requirements.

In conclusion, (2S,3R)-2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-3-acetoxybutanoic acid (CAS No. 181817-14-1) is a multifaceted compound with significant potential in pharmaceutical research. Its complex structure, featuring multiple functional groups and a chiral center, makes it an attractive candidate for further exploration. As synthetic methodologies continue to evolve, it is likely that more derivatives will be developed, opening up new avenues for therapeutic intervention.